2-((2-(4-methoxyphenyl)-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[[2-(4-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H27N3O3S/c1-16-5-7-17(8-6-16)22-24(31-15-21(28)25-14-20-4-3-13-30-20)27-23(26-22)18-9-11-19(29-2)12-10-18/h5-12,20H,3-4,13-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: JXSCAWXJVOGXMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)OC)SCC(=O)NCC4CCCO4
• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol

Description

2-((2-(4-methoxyphenyl)-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C24H27N3O3S and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Imidazole derivatives, such as those discussed in the studies, have been synthesized and evaluated for various biological activities. One study highlights the synthesis of omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives and their anticonvulsant activity against seizures induced by maximal electroshock (MES) (Aktürk et al., 2002). Another research effort focused on creating carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives as potential PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), showcasing the versatility of imidazole derivatives in the field of diagnostic imaging (Gao, Wang, & Zheng, 2016).

Chemical Properties and Synthesis Techniques

Imidazole derivatives are also explored for their chemical properties and synthesis techniques. One study describes the synthesis and complexation behavior of imidazolyl acetamido p-tert-butylcalix[4]arenes, highlighting their potential in forming coordination complexes with various metals, which could be valuable in the development of new materials or catalysts (Cheriaa, Abidi, & Vicens, 2008).

Antimicrobial and Anticancer Agents

The antimicrobial and anticancer potential of imidazole derivatives has been a subject of interest. For instance, a study on the synthesis of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide derivatives as antibacterial agents points to the broad application of imidazole derivatives in developing new antimicrobial therapies (Ramalingam, Ramesh, & Sreenivasulu, 2019). Another research focuses on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents, indicating the potential of structurally similar compounds in cancer treatment (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).